Lactic Acid Calcium Salt (2:1)
Lactic Acid Calcium Salt (2:1)
Calcium lactate is a salt that consists of two lactate anions for each calcium cation (Ca2+). It is prepared commercially by the neutralization of lactic acid with calcium carbonate or calcium hydroxide. Approved by the FDA as a direct food substance affirmed as generally recognized as safe, calcium lactate is used as a firming agent, flavoring agent, leavening agent, stabilizer, and thickener. Calcium lactate is also found in daily dietary supplements as a source of calcium. It is also available in various hydrate forms, where calcium lactate pentahydrate is the most common.
Brand Name:
Vulcanchem
CAS No.:
814-80-2
VCID:
VC0046792
InChI:
InChI=1S/2C3H6O3.Ca/c2*1-2(4)3(5)6;/h2*2,4H,1H3,(H,5,6);/q;;+2/p-2
SMILES:
CC(C(=O)[O-])O.CC(C(=O)[O-])O.[Ca+2]
Molecular Formula:
(C3H5O2)2Ca·nH2O (n = 0 - 5)
C6H10CaO6
C6H10CaO6
Molecular Weight:
218.22 g/mol
Lactic Acid Calcium Salt (2:1)
CAS No.: 814-80-2
Reference Standards
VCID: VC0046792
Molecular Formula: (C3H5O2)2Ca·nH2O (n = 0 - 5)
C6H10CaO6
Molecular Weight: 218.22 g/mol
| CAS No. | 814-80-2 |
|---|---|
| Product Name | Lactic Acid Calcium Salt (2:1) |
| Molecular Formula | (C3H5O2)2Ca·nH2O (n = 0 - 5) C6H10CaO6 |
| Molecular Weight | 218.22 g/mol |
| IUPAC Name | calcium;2-hydroxypropanoate |
| Standard InChI | InChI=1S/2C3H6O3.Ca/c2*1-2(4)3(5)6;/h2*2,4H,1H3,(H,5,6);/q;;+2/p-2 |
| Standard InChIKey | MKJXYGKVIBWPFZ-UHFFFAOYSA-L |
| SMILES | CC(C(=O)[O-])O.CC(C(=O)[O-])O.[Ca+2] |
| Canonical SMILES | CC(C(=O)[O-])O.CC(C(=O)[O-])O.[Ca+2] |
| Colorform | White, crystalline powde |
| Melting Point | 120 |
| Physical Description | DryPowder Almost odourless, white crystalline powder or granules |
| Description | Calcium lactate is a salt that consists of two lactate anions for each calcium cation (Ca2+). It is prepared commercially by the neutralization of lactic acid with calcium carbonate or calcium hydroxide. Approved by the FDA as a direct food substance affirmed as generally recognized as safe, calcium lactate is used as a firming agent, flavoring agent, leavening agent, stabilizer, and thickener. Calcium lactate is also found in daily dietary supplements as a source of calcium. It is also available in various hydrate forms, where calcium lactate pentahydrate is the most common. |
| Shelf Life | AQ SOLN ARE PRONE TO BECOME MOLDY. |
| Solubility | 48 g/L Soluble in water and practically insoluble in ethanol Sol in wate |
| Synonyms | 2-Hydroxypropanoic Acid Calcium Salt (2:1); Calcium DL-lactate; Calcium Lactate; Calphosan; Conclyte Ca; E 327; L-Cal; Pationic 1230; Pationic 1240; Prequist Powder; Puracal PP/FCC; Puracal PP/USP; Tokal; |
| PubChem Compound | 13144 |
| Last Modified | Nov 11 2021 |
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